molecular formula C12H13F2N B2642282 [3-(3,4-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine CAS No. 2287315-88-0

[3-(3,4-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine

Cat. No. B2642282
CAS RN: 2287315-88-0
M. Wt: 209.24
InChI Key: UKUFXCWXDYUFGL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“[3-(3,4-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine” is a compound with the molecular formula C12H13F2N . It is a difluoro-substituted bicyclo[1.1.1]pentane, a new generation of saturated bioisosteres of the benzene ring for drug discovery projects .


Synthesis Analysis

The synthesis of difluoro-substituted bicyclo[1.1.1]pentanes involves the addition of difluorocarbene to electron-rich bicyclo[1.1.0]butanes by a CF3TMS/NaI system . This process results in the formation of difluoro-bicyclo[1.1.1]pentanes .


Molecular Structure Analysis

The molecular structure of “[3-(3,4-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine” consists of a bicyclo[1.1.1]pentane core with a 3,4-difluorophenyl group and a methanamine group attached .


Chemical Reactions Analysis

The key chemical reaction in the synthesis of “[3-(3,4-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine” is the addition of difluorocarbene to electron-rich bicyclo[1.1.0]butanes . This reaction is facilitated by a CF3TMS/NaI system .


Physical And Chemical Properties Analysis

The average mass of “[3-(3,4-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine” is 209.235 Da and its monoisotopic mass is 209.101608 Da .

Future Directions

The difluoro-substituted bicyclo[1.1.1]pentanes, including “[3-(3,4-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine”, represent a new generation of saturated bioisosteres of the benzene ring for drug discovery projects . These compounds could potentially lead to the development of novel patent-free molecules with improved biological activity and physico-chemical profile .

properties

IUPAC Name

[3-(3,4-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H13F2N/c13-9-2-1-8(3-10(9)14)12-4-11(5-12,6-12)7-15/h1-3H,4-7,15H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UKUFXCWXDYUFGL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C2(CC1(C2)C3=CC(=C(C=C3)F)F)CN
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H13F2N
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

209.23 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

[3-(3,4-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.